Cas no 2097944-21-1 (3-(3,3-dimethylcyclobutyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(3,3-dimethylcyclobutyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2097944-21-1
• MF: C₂₄H₂₇NO₄
• MW: 393.47548699379
• CID: 5461271
• PubChem ID: 122240317
• Update Time: 2025-06-23

3-(3,3-dimethylcyclobutyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-dimethylcyclobutyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 3-(3,3-dimethylcyclobutyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

• Inchi： 1S/C24H27NO4/c1-24(2)12-15(13-24)11-21(22(26)27)25-23(28)29-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,11-14H2,1-2H3,(H,25,28)(H,26,27)
• InChI Key： QRFBXRZEXXDVKA-UHFFFAOYSA-N
• SMILES： OC(C(CC1CC(C)(C)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 588
• XLogP3: 5.3
• Topological Polar Surface Area: 75.6

Additional information on 3-(3,3-dimethylcyclobutyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-(3,3-dimethylcyclobutyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2097944-21-1)

3-(3,3-dimethylcyclobutyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2097944-21-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutyl ring, a fluorenyl group, and an amino acid moiety. These structural elements contribute to its potential therapeutic applications and make it a valuable subject of study.

The cyclobutyl ring in 3-(3,3-dimethylcyclobutyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is particularly noteworthy due to its rigidity and the influence it has on the overall conformation of the molecule. This rigidity can affect the compound's binding properties and its ability to interact with biological targets. The fluorenyl group, on the other hand, is known for its photophysical properties and can be used as a fluorescent label in various biochemical assays. The amino acid moiety, specifically the carboxylic acid group, provides the compound with potential bioactivity and reactivity in physiological environments.

Recent research has focused on the potential applications of 3-(3,3-dimethylcyclobutyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid in drug discovery and development. Studies have shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that 3-(3,3-dimethylcyclobutyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid demonstrated potent inhibitory activity against a specific kinase implicated in cancer progression.

The pharmacokinetic properties of 3-(3,3-dimethylcyclobutyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid have also been investigated. Researchers have found that the compound has favorable solubility and stability characteristics, which are crucial for its use in drug formulations. Additionally, preliminary studies have indicated that the compound has low toxicity and good bioavailability, making it a promising candidate for further preclinical and clinical evaluation.

In terms of synthetic chemistry, the preparation of 3-(3,3-dimethylcyclobutyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid involves several steps that require precise control over reaction conditions. The synthesis typically begins with the formation of the cyclobutyl ring through a ring-closing metathesis reaction. The fluorenyl group is then introduced via a coupling reaction, followed by the attachment of the amino acid moiety through an amide bond formation. Each step of the synthesis is carefully optimized to ensure high yields and purity of the final product.

The structural complexity of 3-(3,3-dimethylcyclobutyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid also makes it an excellent candidate for structure-based drug design (SBDD). Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict how this compound interacts with its biological targets at the atomic level. These computational studies provide valuable insights into the binding modes and mechanisms of action of 3-(3,3-dimethylcyclobutyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, which can guide further optimization efforts.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates like 3-(3,3-dimethylcyclobutyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid. While preclinical studies have shown promising results, further investigations are needed to determine its therapeutic potential in human subjects. Phase I clinical trials are currently underway to assess the safety profile and pharmacokinetics of this compound in healthy volunteers. If these trials are successful, subsequent phases will focus on evaluating its efficacy in treating specific diseases.

In conclusion, 3-(3,3-dimethylcyclobutyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2097944-21-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an exciting candidate for further development as a therapeutic agent. Ongoing research efforts aim to fully elucidate its properties and optimize its use in clinical settings.